Cas no 1396853-10-3 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide
• CAS No: 1396853-10-3
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 6156777
• PubChem ID: 71781910
• Update Time: 2025-05-30

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide
• F5857-3176
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-9H-xanthene-9-carboxamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-9H-xanthene-9-carboxamide
• VU0525124-1
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-9H-xanthene-9-carboxamide
• AKOS024523964
• 1396853-10-3

• Inchi： 1S/C24H21NO5/c1-24(27,15-10-11-20-21(12-15)29-14-28-20)13-25-23(26)22-16-6-2-4-8-18(16)30-19-9-5-3-7-17(19)22/h2-12,22,27H,13-14H2,1H3,(H,25,26)
• InChI Key： PUBSBYSIKUQTTE-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=C2C(=C1)OCO2)CNC(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 403.14197277g/mol
• Monoisotopic Mass: 403.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide

Introduction to N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide (CAS No. 1396853-10-3)

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide, identified by its CAS number 1396853-10-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the xanthene class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzodioxolyl and hydroxypropyl substituents, contribute to its unique chemical properties and make it a subject of intense study in medicinal chemistry.

The benzodioxolyl moiety, also known as the oxetane ring system, is a key structural element that imparts specific electronic and steric properties to the molecule. This moiety has been extensively studied for its role in enhancing the binding affinity and selectivity of drug candidates. In particular, the 2H-1,3-benzodioxol-5-yl group in N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide is believed to interact favorably with biological targets, thereby increasing the compound's efficacy.

The hydroxypropyl group at the 2-position of the xanthene core adds another layer of complexity to the molecule's behavior. This group not only influences the solubility and bioavailability of the compound but also provides a site for further functionalization. The presence of both hydroxyl and amide functional groups makes this compound a versatile scaffold for designing novel pharmacophores.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Xanthene derivatives have emerged as promising candidates due to their ability to modulate key signaling pathways. N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide has been investigated for its potential as an inhibitor of several kinases, including those involved in cell proliferation and survival.

One of the most compelling aspects of this compound is its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. CDKs play a pivotal role in driving cell division and are often overexpressed in cancer cells. By inhibiting CDKs, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide may help to slow down or halt tumor growth. Preclinical studies have shown that this compound exhibits potent inhibitory effects on CDK4/6, suggesting its potential as an anti-cancer agent.

Beyond its anti-cancer applications, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide has also been explored for its neuroprotective properties. The xanthene core is known to cross the blood-brain barrier, making it an attractive candidate for treating neurological disorders. Research indicates that this compound may have neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings are particularly promising for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative damage and inflammation play significant roles.

The synthesis of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-9H-xanthene-9-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The benzodioxolyl group is typically introduced via nucleophilic substitution reactions using appropriate precursors. The hydroxypropyl group is then added through etherification or esterification reactions. Finally, the amide functionality is incorporated using standard coupling techniques such as Buchwald-Hartwig coupling or active ester methods.

The purity and stability of N-2-(2H-1,3-benzodioxol-5-ylyl)-2-hydroxypropyl--carboxamide (CAS No. 1396853) are crucial for its intended applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and purity. Additionally, stability studies under various storage conditions are conducted to ensure that the compound remains effective over time.

In conclusion, N--carboxamide (CAS No 139685310) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting cancer and neurological disorders. As research continues to uncover new applications for this compound, it is likely that N--carboxamide will play an increasingly important role in drug discovery and development.